![molecular formula C19H17N3O4 B2422891 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-3-((6-(furan-3-yl)pyridin-3-yl)methyl)urea CAS No. 2034231-85-9](/img/structure/B2422891.png)
1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-3-((6-(furan-3-yl)pyridin-3-yl)methyl)urea
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Description
1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-3-((6-(furan-3-yl)pyridin-3-yl)methyl)urea is a useful research compound. Its molecular formula is C19H17N3O4 and its molecular weight is 351.362. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
Synthesis of Novel Derivatives
Abdelrazek et al. (2010) discuss the synthesis of novel pyridine and naphthyridine derivatives, showcasing the chemical reactivity and potential for creating diverse compounds using related structures Abdelrazek, F. M., Kassab, N., Metwally, N., & Sobhy, N. A. (2010). Synthesis of some novel pyridine and naphthyridine derivatives. European Journal of Chemistry, 1(4), 368-372.
Reactivity in Cyclocondensation Reactions
Sokolov et al. (2013) explore the cyclocondensation reactions of methyl trifluoropyruvate N -(pyrimidin-2-yl)imines with N-substituted ureas, showing the potential for creating various heterocyclic compounds, a category to which our compound of interest belongs Sokolov, V. B., Aksinenko, A. Y., Epishina, T. A., & Goreva, T. V. (2013). METHYL TRIFLUOROPYRUVATE N -(PYRIMIDIN-2-YL)IMINES IN CYCLOCONDENSATION REACTIONS WITH 1,3-BINUCLEOPHILIC REAGENTS. Chemistry of Heterocyclic Compounds, 468-473.
Biological and Pharmacological Activity
Caspase-3 Inhibition
A study by Jiang & Hansen (2011) on Isatin 1,2,3-triazoles, compounds structurally similar to our compound of interest, demonstrated potent inhibitory activity against caspase-3, an enzyme playing a crucial role in apoptosis, indicating potential biomedical applications Jiang, Y., & Hansen, T. V. (2011). Isatin 1,2,3-triazoles as potent inhibitors against caspase-3. Bioorganic & Medicinal Chemistry Letters, 21(6), 1626-1629.
Antimicrobial Activity
Reddy et al. (2003) explored the antimicrobial activity of N-Substituted N′-[6-methyl-2-oxido-1,3,2-dioxaphosphinino(5,4,-b)pyridine-2-yl]ureas, demonstrating moderate activity against various microorganisms, hinting at the antimicrobial potential of related urea derivatives Reddy, P. V. G., Reddy, C. S., & Venugopal, M. (2003). Synthesis and antimicrobial activity of N-substituted N′-[6-methyl-2-oxido-1,3,2-dioxaphosphinino(5,4-b)pyridine-2-yl]ureas. Heteroatom Chemistry, 14, 509-512.
Material Science Applications
Organic Light-Emitting Devices (OLEDs)
Jayabharathi et al. (2018) studied the potential of phenanthroimidazole-functionalized target molecules, including derivatives of dihydrobenzodioxin (a component of the compound ), for use in blue-emissive non-doped OLEDs, indicating its potential in advanced material science applications Jayabharathi, J., Ramya, R., Thanikachalam, V., & Nethaji, P. (2018). Tailoring the molecular design of twisted dihydrobenzodioxin phenanthroimidazole derivatives for non-doped blue organic light-emitting devices. RSC Advances, 8, 29031 - 29043.
Hole Blocking Materials for OLEDs
Hong et al. (2020) synthesized new hole blocking materials based on asymmetrically difunctionalized dibenzo[b,d]furan, showing high performance in blue phosphorescent OLEDs. This underscores the relevance of furan-based compounds in developing advanced OLED materials Hong, S.-H., Chung, W. J., Jang, S., Yu, G., Lee, J. Y., & Lee, Y. (2020). Asymmetrically difunctionalized dibenzo[b,d]furan-based hole blocking materials for high-performance blue phosphorescent organic light-emitting diodes. Dyes and Pigments, 181, 108534.
Properties
IUPAC Name |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[[6-(furan-3-yl)pyridin-3-yl]methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O4/c23-19(22-15-2-4-17-18(9-15)26-8-7-25-17)21-11-13-1-3-16(20-10-13)14-5-6-24-12-14/h1-6,9-10,12H,7-8,11H2,(H2,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXJYTAMCTUBJJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)NCC3=CN=C(C=C3)C4=COC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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